N-(diphenylmethyl)-2-(4-nitrophenoxy)propanamide

• IUPAC Name: N-benzhydryl-2-(4-nitrophenoxy)propanamide
• InChI: InChI=1S/C22H20N2O4/c1-16(28-20-14-12-19(13-15-20)24(26)27)22(25)23-21(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-16,21H,1H3,(H,23,25)
• InChI Key: SUBKCUQRSIWBIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC(C1=CC=CC=C1)C2=CC=CC=C2)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol

Description

N-(diphenylmethyl)-2-(4-nitrophenoxy)propanamide is an organic compound characterized by its complex molecular structure It contains a diphenylmethyl group, a nitrophenoxy group, and a propanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(diphenylmethyl)-2-(4-nitrophenoxy)propanamide typically involves multiple steps. One common approach is the reaction of diphenylmethanol with 4-nitrophenol to form diphenylmethyl 4-nitrophenyl ether. This intermediate is then reacted with 2-bromopropanamide under basic conditions to yield the final product. The reaction conditions often include the use of solvents like dichloromethane or toluene and catalysts such as potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques like recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(diphenylmethyl)-2-(4-nitrophenoxy)propanamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can be oxidized to form corresponding nitroso or hydroxylamine derivatives.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nitric acid, sulfuric acid, halogens.

Major Products Formed

Reduction: Amino derivatives.

Oxidation: Nitroso or hydroxylamine derivatives.

Substitution: Nitrated or halogenated aromatic compounds.

Scientific Research Applications

N-(diphenylmethyl)-2-(4-nitrophenoxy)propanamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a precursor for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(diphenylmethyl)-2-(4-nitrophenoxy)propanamide involves its interaction with specific molecular targets. The nitrophenoxy group can participate in electron transfer reactions, while the diphenylmethyl group can interact with hydrophobic pockets in proteins or enzymes. These interactions can modulate the activity of biological pathways, leading to various effects.

Comparison with Similar Compounds

Similar Compounds

N-(diphenylmethyl)-2-(4-aminophenoxy)propanamide: Similar structure but with an amino group instead of a nitro group.

N-(diphenylmethyl)-2-(4-chlorophenoxy)propanamide: Contains a chlorine atom instead of a nitro group.

Uniqueness

N-(diphenylmethyl)-2-(4-nitrophenoxy)propanamide is unique due to the presence of the nitrophenoxy group, which imparts distinct electronic and steric properties. This uniqueness can influence its reactivity and interactions with biological targets, making it a valuable compound for research and development.